Luffasterol C

• Molecular Formula: C29H42O5
• Molecular Weight: 470.6 g/mol
• IUPAC Name: [(1aS,4aS,7S,8aR)-4a-methyl-3-[(1R,2R,3R)-2-methyl-3-[(E,2R)-6-methylhept-3-en-2-yl]-2-(2-oxoethyl)cyclopentyl]-4-oxo-5,6,7,8-tetrahydro-1aH-naphtho[1,8a-b]oxiren-7-yl] acetate
• InChI: InChI=1S/C29H42O5/c1-18(2)8-7-9-19(3)23-10-11-24(27(23,5)14-15-30)22-16-25-29(34-25)17-21(33-20(4)31)12-13-28(29,6)26(22)32/h7,9,15-16,18-19,21,23-25H,8,10-14,17H2,1-6H3/b9-7+/t19-,21+,23-,24+,25+,27-,28-,29+/m1/s1
• InChI Key: MOTBFRCTSPJREK-GTLDYGRBSA-N
• Isomeric SMILES: C[C@H](/C=C/CC(C)C)[C@H]1CC[C@H]([C@]1(C)CC=O)C2=C[C@H]3[C@@]4(O3)C[C@H](CC[C@@]4(C2=O)C)OC(=O)C
• Canonical SMILES: CC(C)CC=CC(C)C1CCC(C1(C)CC=O)C2=CC3C4(O3)CC(CCC4(C2=O)C)OC(=O)C
• synonyms: luffasterol C

Description

Luffasterol C is a natural product found in Luffariella with data available.

Scientific Research Applications

Chemical Composition and Structure

• Chemical Composition and Structure of Luffasterol C : Luffasterols A-C, including this compound, are identified as 9,11-secosterols found in the Palauan sponge Luffariella sp. These compounds contain a unique ring system and vary in their side chains. The structures were determined through spectroscopic data interpretation (Reddy, Harper, & Faulkner, 1997).

Biomedical Research

• Therapeutic Potential : Lupeol, a compound related to this compound, has shown therapeutic potential as an anti-inflammatory and anti-cancer agent. It is derived from fruits and vegetables and has been studied for its effects on various molecular pathways and its non-toxic nature to normal cells at therapeutic doses (Saleem, 2009).

• Impact on Tumor Angiogenesis : Lupeol and stigmasterol, related to this compound, have been investigated for their ability to suppress tumor angiogenesis and inhibit cancer growth. These compounds target tumor endothelial cells and have shown promising results in reducing tumor growth in mice models (Kangsamaksin et al., 2017).

• Synthesis and Antiproliferative Activities : The synthesis of Luffarin I, a sesterterpenolide related to this compound, has been achieved. This compound exhibited antiproliferative activities against human solid tumor cell lines, highlighting its potential in cancer research (Urosa et al., 2015).

Botanical and Pharmacological Studies

• Mechanical Properties and Applications : Luffa sponge, related to this compound sources, has been analyzed for its mechanical properties. It exhibits remarkable stiffness, strength, and energy absorption capacities, making it a potential sustainable engineering material for various applications (Shen et al., 2012).

• Cytotoxic Effects on Cancer Cells : A study investigating the cytotoxic effects of Luffa cylindrica, related to this compound, on cancer stem cells, demonstrated significant decreases in cell viability and population percentages in various breast cancer subtypes. This points to the potential of Luffa cylindrica in cancer treatment (Abdel-Salam, Abou-Bakr, & Ashour, 2019).

• Conservation and Storage : The use of Luffa sponge as a storage matrix for the conservation of germplasm, such as Curcuma amada, has been explored. This method demonstrated promising results in preserving genetic resources (Banerjee et al., 2012).